Cas no 1566461-50-4 (N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline)

• Product Name: N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline
• CAS No: 1566461-50-4
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5171144
• PubChem ID: 75525517
• Update Time: 2025-06-12

N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-methyl-4-penten-1-yl)-3-(methylthio)-
• N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline

• Inchi： 1S/C13H19NS/c1-4-5-7-11(2)14-12-8-6-9-13(10-12)15-3/h4,6,8-11,14H,1,5,7H2,2-3H3
• InChI Key： XDGOOAQASORDTG-UHFFFAOYSA-N
• SMILES： C1(NC(C)CCC=C)=CC=CC(SC)=C1

Additional information on N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline

Professional Introduction to N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline (CAS No. 1566461-50-4)

N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline, a compound with the CAS number 1566461-50-4, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic aromatic amines and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an alkene group and a methylsulfanyl substituent makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline consists of a benzene ring substituted with an amine group at the 3-position and a hex-5-enyl chain at the 2-position. The methylsulfanyl group further enhances its reactivity, making it a valuable building block for drug design. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in addressing neurological disorders and inflammatory conditions.

In the realm of pharmaceutical research, the compound has been explored for its potential to act as a precursor in the synthesis of small-molecule drugs. The alkene moiety allows for various functionalization strategies, including oxidation and polymerization, which can lead to the development of new materials with applications in drug delivery systems. Additionally, the methylsulfanyl group contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline with greater accuracy. Molecular docking studies have shown that this compound can interact with specific targets involved in neurological diseases, such as amyloid-beta plaques associated with Alzheimer's disease. These findings suggest that derivatives of this molecule could serve as lead compounds for developing new treatments.

The synthesis of N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as Grignard reactions and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired framework. The hex-5-enyl chain introduces a degree of flexibility into the molecule, which can be exploited to optimize pharmacokinetic properties.

One of the most promising applications of this compound is in the development of anti-inflammatory agents. Studies have demonstrated that derivatives of N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These effects make it a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The role of functional groups in determining the biological activity of pharmaceutical compounds cannot be overstated. The methylsulfanyl group in N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline plays a crucial role in its interaction with biological targets. This group can form hydrogen bonds and hydrophobic interactions, which are essential for binding affinity and specificity. Understanding these interactions is key to designing molecules with enhanced therapeutic efficacy.

Future research directions for N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline include exploring its potential as an intermediate in the synthesis of antiviral drugs. The structural features of this compound make it a suitable candidate for developing inhibitors targeting viral proteases and polymerases. Additionally, investigating its role in photodynamic therapy is another area that holds promise due to its ability to generate reactive oxygen species upon light exposure.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on biological activity data. Computational tools play a vital role in this process by predicting how changes in molecular structure will affect biological outcomes. For instance, virtual screening techniques can identify promising derivatives of N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline that exhibit enhanced potency and reduced toxicity.

In conclusion, N-(hex-5-en-2-yl)-3-(methylsulfanyl)aniline (CAS No. 1566461-50-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.